Cas no 165315-98-0 (2-[2-(propan-2-yl)-1,3-thiazol-4-yl]acetic acid)

• Product Name: 2-[2-(propan-2-yl)-1,3-thiazol-4-yl]acetic acid
• CAS No: 165315-98-0
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 1345678
• PubChem ID: 18758903
• Update Time: 2025-06-10

2-[2-(propan-2-yl)-1,3-thiazol-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetic acid, 2-(1-methylethyl)-
• 2-[2-(propan-2-yl)-1,3-thiazol-4-yl]acetic acid
• AB01000850-01
• 2-[2-(propan-2-yl)-1,3-thiazol-4-yl]aceticacid
• Z381402892
• (2-isopropyl-1,3-thiazol-4-yl)acetic acid
• AKOS008122093
• SCHEMBL5511169
• CS-0248211
• 2-(2-propan-2-yl-1,3-thiazol-4-yl)acetic acid
• 165315-98-0
• 2-Isopropylthiazol-4-ylacetic acid
• G25423
• EN300-39381
• DB-203436

• Inchi： 1S/C8H11NO2S/c1-5(2)8-9-6(4-12-8)3-7(10)11/h4-5H,3H2,1-2H3,(H,10,11)
• InChI Key： QAHUPGYNFRCHGD-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)O)N=C1C(C)C

Computed Properties

• Exact Mass: 185.05113
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 50.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-[2-(propan-2-yl)-1,3-thiazol-4-yl]acetic acid

2-[2-(propan-2-yl)-1,3-thiazol-4-yl]acetic acid (CAS No. 165315-98-0): An Overview of Its Properties and Applications

2-[2-(propan-2-yl)-1,3-thiazol-4-yl]acetic acid (CAS No. 165315-98-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as IPTA (Isopropylthiazole Acetic Acid), has garnered attention due to its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 2-[2-(propan-2-yl)-1,3-thiazol-4-yl]acetic acid.

Chemical Structure and Properties

2-[2-(propan-2-yl)-1,3-thiazol-4-yl]acetic acid is characterized by its distinctive thiazole ring and an acetic acid moiety. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, imparts significant stability and reactivity to the molecule. The presence of the isopropyl group on the thiazole ring further enhances its lipophilicity and bioavailability. The acetic acid functional group provides the compound with acidic properties, making it suitable for various chemical reactions and biological studies.

The molecular formula of 2-[2-(propan-2-yl)-1,3-thiazol-4-yl]acetic acid is C₉H₁₁NO₂S, with a molecular weight of approximately 197.25 g/mol. It is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). The compound exhibits a melting point of around 105°C and a boiling point of approximately 300°C under standard conditions.

Synthesis Methods

The synthesis of 2-[2-(propan-2-yl)-1,3-thiazol-4-yl]acetic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-chloroacetylthiazole with isopropylamine in the presence of a base such as sodium hydride or potassium tert-butoxide. This reaction proceeds via nucleophilic substitution to form the desired product.

Another approach involves the condensation of 4-aminothiazole with isopropyl bromoacetate in an acidic medium. This method provides good yields and purity but may require additional purification steps to remove by-products. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods using catalysts such as palladium or copper complexes.

Biological Activities and Applications

2-[2-(propan-2-yl)-1,3-thiazol-4-yl]acetic acid has been extensively studied for its potential biological activities. One of the most notable applications is its use as an intermediate in the synthesis of pharmaceutical compounds. The thiazole ring is a common structural motif in many drugs due to its ability to interact with biological targets such as enzymes and receptors.

Recent research has shown that IPTA exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings have opened up new avenues for its use in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory effects, IPTA has also been investigated for its potential anticancer properties. Studies have demonstrated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that IPTA could be a promising lead compound for the development of novel anticancer drugs.

Clinical Trials and Future Prospects

The promising biological activities of IPTA have led to increased interest in its clinical evaluation. Several preclinical studies have shown promising results, paving the way for further clinical trials. However, more extensive research is needed to fully understand its safety profile and therapeutic potential.

Ongoing clinical trials are focused on evaluating the efficacy and safety of IPTA in various disease models. These trials aim to provide robust data to support its use as a therapeutic agent. Additionally, efforts are being made to optimize its pharmacokinetic properties through prodrug strategies or formulation improvements.

In conclusion, 2-[2-(propan-2-yl)-1,3-thiazol-4-yl]acetic acid (CAS No. 165315-98-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.